3-[7-(difluoromethyl)-6-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroquinolin-1(2H)-yl]-N-methyl-1-(oxan-4-yl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxamide

• IUPAC Name: 3-[7-(difluoromethyl)-6-(1-methylpyrazol-4-yl)-3,4-dihydro-2H-quinolin-1-yl]-N-methyl-1-(oxan-4-yl)-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-5-carboxamide
• InChI: InChI=1S/C27H33F2N7O2/c1-30-27(37)34-9-5-23-22(16-34)26(32-36(23)19-6-10-38-11-7-19)35-8-3-4-17-12-20(18-14-31-33(2)15-18)21(25(28)29)13-24(17)35/h12-15,19,25H,3-11,16H2,1-2H3,(H,30,37)
• InChI Key: CQCWHSDMJBAGDC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCC2=C(C1)C(=NN2C3CCOCC3)N4CCCC5=CC(=C(C=C54)C(F)F)C6=CN(N=C6)C
• Molecular Formula: C27H33F2N7O2
• Molecular Weight: 525.6 g/mol

Description

Novel Highly Advanced Potent and Selective Bromodomain Inhibitor of Cyclic Adenosine Monophosphate Response Element Binding Protein, Binding Protein (CBP)
GNE-781 is a Highly Advanced Potent and Selective Bromodomain Inhibitor of Cyclic Adenosine Monophosphate Response Element Binding Protein, Binding Protein (CBP). GNE-781 showed TR-FRET IC50 = 0.94 nM, BRET IC50 = 6.2 nM, BRD4 IC50 = 5,100 nΜ) that maintained good in vivo PK properties in multiple species. GNE-781 displays anti-tumor activity in an AML tumor model and was also shown to decrease Foxp3 transcript levels in a dose dependent manner.

Scientific Research Applications

Synthesis and Chemical Properties

• Kumar and Mashelker (2007) explored the synthesis of novel heterocyclic compounds containing a pyranopyridine moiety, which could be relevant to understanding the chemical properties and synthesis methods of the compound (Kumar & Mashelker, 2007).

Biological Activities

• Gouda (2012) conducted a study synthesizing new pyrazolopyridine derivatives and evaluating their antioxidant properties. Some compounds exhibited promising antioxidant activities (Gouda, 2012).

Application in Drug Development

• Yamamoto et al. (2016) identified a structurally diverse compound as a potent glycine transporter 1 inhibitor, useful in the central nervous system. This highlights the potential of such compounds in drug development (Yamamoto et al., 2016).

Advanced Synthesis Techniques

• Prabakaran, Khan, and Jin (2012) achieved high yield and purity in synthesizing related carboxamides, demonstrating advanced techniques in the synthesis of complex organic compounds (Prabakaran et al., 2012).

Potential in Material Science

• Hussein, Ismail, and El-Adly (2016) synthesized quinolinone derivatives and investigated their efficiency as antioxidants in lubricating greases, showing the potential use of such compounds in material science applications (Hussein et al., 2016).